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Compound of Interest

Compound Name:
N-methyl-2-oxo-2-

phenylacetamide

Cat. No.: B3156733 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of N-methyl-2-oxo-2-phenylacetamide, tailored for research and drug development

professionals.

Physicochemical and Hazard Data
While comprehensive toxicological data for N-methyl-2-oxo-2-phenylacetamide is not readily

available, the existing information on its physical properties and potential hazards necessitates

careful handling. The toxicological properties have not been fully investigated.[1]

Physical and Chemical Properties

Property Value Source

Molecular Formula C₉H₉NO₂ [2][3][4]

Molecular Weight 163.17 g/mol [2]

Melting Point 74 °C [3][4]

| Density | 1.137 ± 0.06 g/cm³ (Predicted) |[3][4] |

Hazard Identification and Precautionary Statements
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Hazard GHS Classification Precautionary Statements

Acute Oral Toxicity Category 4

P264: Wash skin
thoroughly after handling.
[5] P270: Do not eat, drink
or smoke when using this
product.[5] P301+P317: IF
SWALLOWED: Get medical
help.[5] P330: Rinse
mouth.[5]

Skin Contact
Not Classified (Potential

Irritant)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Avoid contact with skin and

eyes.[6]

Eye Contact
Not Classified (Potential

Irritant)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

| Environmental Hazard | Not Classified | P273: Avoid release to the environment.[5] Do not let

product enter drains.[6] |

Note: Occupational exposure limits for N-methyl-2-oxo-2-phenylacetamide have not been

established.[5][6]

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical to ensure personnel

safety and environmental protection.

Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling N-methyl-2-oxo-2-phenylacetamide.
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Body Part Required PPE Standard/Specification

Eyes/Face
Tightly fitting safety goggles or

a face shield.

Conforming to EN 166 (EU) or

NIOSH (US) standards.[5]

Skin

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

lab coat or impervious clothing

should be worn.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[6]

Respiratory

Use in a well-ventilated area. If

dust formation is likely or

ventilation is inadequate, a full-

face respirator should be used.

Follow institutional guidelines

for respirator fit-testing and

selection.

Step-by-Step Handling and Disposal Workflow
This workflow outlines the key procedural steps for safe handling and disposal.
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Preparation & Handling

Decontamination & Disposal

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Weighing
(In Ventilated Hood,

Avoid Dust Formation)

Proceed to handling

3. Dissolution/Reaction
(Use appropriate ventilation)

Transfer for use

Spill Management
(Use absorbent material,

collect in sealed container)

In case of spill

In case of spill

4. Decontaminate Work Area
(Wipe surfaces)

After experiment

5a. Solid Waste Disposal
(Contaminated PPE, weigh boats)

Place in sealed hazardous waste bag

5b. Liquid Waste Disposal
(Unused solutions)

Collect in labeled, sealed container

6. Final Disposal
(Arrange for licensed chemical waste pickup)

Click to download full resolution via product page

Caption: Workflow for Handling N-methyl-2-oxo-2-phenylacetamide.

Emergency Procedures
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Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician. Remove and wash contaminated

clothing before re-use.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.

Spill Management

Evacuate Personnel: Ensure unprotected personnel are moved to a safe area.[6]

Ensure Ventilation: Work in a well-ventilated area.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[6]

Clean-up: For solid spills, sweep up and shovel into a suitable, closed container for disposal.

[2][6] Avoid dust formation.[2][6] For liquid spills, use an inert absorbent material.

Disposal: Dispose of contaminated materials in an approved waste disposal plant.

Storage and Incompatibilities
Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

[6]
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Incompatible Materials: Avoid contact with strong oxidizing agents.[6]

Experimental Protocols
Detailed experimental protocols involving N-methyl-2-oxo-2-phenylacetamide are specific to

the research being conducted and are not available in standard safety documentation. All

experimental work should be performed after a thorough risk assessment and in accordance

with institutional safety guidelines. Always handle this compound within a fume hood or other

ventilated enclosure to minimize inhalation exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3156733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3156733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

